Carbamic acid, (2-butoxyethyl)ester

• CAS No.: 16006-08-9
• Molecular Formula: C7H15NO3
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 2-butoxyethyl carbamate
• InChI: InChI=1S/C7H15NO3/c1-2-3-4-10-5-6-11-7(8)9/h2-6H2,1H3,(H2,8,9)
• InChI Key: QHHQZURUTXQADT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCOC(=O)N

Description

Carbamic acid, (2-butoxyethyl)ester is a useful research compound. Its molecular formula is C7H15NO3 and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

60 parts of urea are mixed with 177 parts of butylglycol and 3 parts of a cation exchanger which is commercially available under the registered name Lewatit CA 9259 and, having been treated in accordance with Example (1 a), contains nickel, in a stirred apparatus. The mixture is heated to 135° C., whilst stirring. It is then heated for 10 hours at 140° C. After cooling, the mixture is filtered and the excess butylglycol is distilled from the filtrate under reduced pressure. 158 parts of n-butoxyethyl carbamate (corresponding to 98% of theory, based on urea) are obtained. On distillation of the end product in a high vacuum, a residue of only 0.9% by weight is left. The pure butoxyethyl carbamate has a boiling point 118°-120° C. at 0.2 mm Hg.